Cas no 2694057-51-5 (4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 2694057-51-5
• MF: C₁₀H₁₈ClNO₅S
• MW: 299.771621227264
• CID: 6063314
• PubChem ID: 125528632
• Update Time: 2025-07-18

4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S)-
• AT29570
• EN300-28336505
• TERT-BUTYL (2S)-2-[(CHLOROSULFONYL)METHYL]MORPHOLINE-4-CARBOXYLATE
• 2694057-51-5

• Inchi： 1S/C10H18ClNO5S/c1-10(2,3)17-9(13)12-4-5-16-8(6-12)7-18(11,14)15/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： UIXRWCSPFYYEDC-QMMMGPOBSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCO[C@H](CS(Cl)(=O)=O)C1

Computed Properties

• Exact Mass: 299.0594215g/mol
• Monoisotopic Mass: 299.0594215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 402.6±30.0 °C(Predicted)
• pka: -2.72±0.40(Predicted)

Additional information on 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S)-

Introduction to 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S) and Its Significance in Modern Chemical Biology

4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S) (CAS No. 2694057-51-5) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate both morpholine and chlorosulfonyl methyl groups, which are known for their ability to modulate biological pathways through precise interactions with target proteins and enzymes. The presence of the (2S) configuration further underscores its stereochemical specificity, a critical factor in drug design and development.

The morpholine moiety is a prominent feature in many bioactive molecules, contributing to their solubility, stability, and binding affinity. In particular, 4-morpholinecarboxylic acid derivatives have been extensively studied for their potential applications in pharmaceuticals and agrochemicals. The introduction of the chlorosulfonyl methyl group enhances the electrophilic nature of the molecule, enabling it to participate in various chemical reactions that can be exploited for medicinal chemistry purposes. Additionally, the 1,1-dimethylethyl ester functionality provides a protected carboxylic acid group, which can be further modified to introduce additional pharmacophores or enhance metabolic stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S) and biological targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations have demonstrated that this compound can effectively bind to enzymes involved in inflammatory pathways, suggesting its utility in the development of anti-inflammatory drugs. The stereochemical purity of the (2S) configuration is particularly important in this context, as it ensures optimal binding affinity and selectivity.

In addition to its theoretical potential, experimental studies have begun to explore the biological activities of 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S). Initial assays have shown promising results in modulating enzyme activity and inhibiting the progression of certain disease models. These findings align with the growing interest in chiral compounds for drug development. The ability to fine-tune the stereochemistry of molecules like this one allows for the creation of highly specific inhibitors that can target pathological processes without affecting normal physiological functions.

The synthesis of 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S) presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible for research purposes. Techniques such as asymmetric synthesis and chiral resolution have enabled chemists to produce enantiomerically pure forms of this compound with high yield and efficiency. These advancements are crucial for ensuring that subsequent biological evaluations are conducted with compounds that exhibit consistent and predictable properties.

The role of 4-Morpholinecarboxylic acid derivatives in drug discovery is further underscored by their versatility as intermediates. By modifying different functional groups within the molecule, researchers can generate a diverse library of compounds with tailored biological activities. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. The incorporation of both morpholine and chlorosulfonyl methyl groups provides multiple points of interaction with biological targets, enhancing the likelihood of discovering potent and selective inhibitors.

Looking ahead, the future prospects for 4-Morpholinecarboxylic acid, 2-[(chlorosulfonyl)methyl]-, 1,1-dimethylethyl ester, (2S) are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications. As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in shaping the future of medicine.